Cas no 1173462-33-3 (2-(2H-1,2,3-Triazol-2-yl)aniline)

• Product Name: 2-(2H-1,2,3-Triazol-2-yl)aniline
• CAS No: 1173462-33-3
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 2117880
• PubChem ID: 20978656
• Update Time: 2024-03-01

2-(2H-1,2,3-Triazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,2,3-triazol-2-yl)Benzenamine
• 2-(2H-1,2,3-Triazol-2-yl)aniline
• 2-(2H-1,2,3-Triazole-2-yl)aniline

• Inchi： 1S/C8H8N4/c9-7-3-1-2-4-8(7)12-10-5-6-11-12/h1-6H,9H2
• InChI Key： CNJVJYWASCGFFI-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N)N=CC=N1

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles